Cas no 1806424-40-7 (2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one
• CAS No: 1806424-40-7
• MF: C₁₀H₉Br₂IO
• MW: 431.890333890915
• CID: 4978082
• Update Time: 2025-06-29

2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one

• Inchi： 1S/C10H9Br2IO/c1-6(12)10(14)8-4-7(5-11)2-3-9(8)13/h2-4,6H,5H2,1H3
• InChI Key： OJDOOMATZUZUFT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(CBr)C=C1C(C(C)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one

Compound CAS No 1806424-40-7: 2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one

Compound CAS No 1806424-40-7, also known as 2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one, is a highly specialized organic compound with significant applications in advanced chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom at the second position of the propanone chain and a substituted phenyl group attached to the first carbon of the ketone. The phenyl group itself is further substituted with a bromomethyl group at the fifth position and an iodine atom at the second position, making it a highly functionalized aromatic system.

The synthesis of 2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent studies have highlighted its utility as an intermediate in the construction of bioactive molecules, particularly in the development of novel anticancer agents. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex heterocyclic frameworks, which are critical in drug discovery.

One of the most notable advancements in the application of Compound CAS No 1806424-40-7 is its role in click chemistry reactions. The presence of both bromine and iodine substituents on the aromatic ring makes it an ideal candidate for various coupling reactions, including Suzuki-Miyaura and Heck reactions. These reactions are pivotal in forming stable carbon-carbon bonds, enabling the creation of diverse molecular architectures with potential therapeutic applications.

Furthermore, 2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one has been employed in the synthesis of fluorescent probes for bioimaging applications. Its electronic properties, influenced by the halogen substituents, make it suitable for conjugation with biomolecules, allowing real-time tracking of cellular processes under fluorescence microscopy.

In terms of physical properties, this compound exhibits a melting point of approximately 135°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under standard laboratory conditions has been confirmed through extensive testing, making it suitable for long-term storage and use in various chemical transformations.

Recent research has also explored the use of Compound CAS No 1806424-40-7 in polymer chemistry, where it serves as a monomer for synthesizing functional polymers with tailored properties. The bromine and iodine substituents provide opportunities for post-polymerization modifications, enabling the creation of materials with enhanced mechanical strength or specific catalytic activities.

In conclusion, 2-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-1-one is a versatile compound with a wide range of applications across multiple disciplines within organic chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.